Cas no 23861-85-0 (1-(4-isothiocyanatophenyl)-4-methylpiperazine)

1-(4-isothiocyanatophenyl)-4-methylpiperazine structure
23861-85-0 structure
Product Name:1-(4-isothiocyanatophenyl)-4-methylpiperazine
CAS No:23861-85-0
MF:C12H15N3S
MW:233.332600831985
CID:1109567
PubChem ID:13718397
Update Time:2025-04-20

1-(4-isothiocyanatophenyl)-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

    • 1-(4-isothiocyanatophenyl)-4-methyl-Piperazine
    • 1-(4-isothiocyanatophenyl)-4-methylpiperazine
    • 4-(4-Methylpiperazino)-phenyl isothiocyanate
    • 1-(4-isothiocyanato-phenyl)-4-methylpiperazine
    • 1-(4-isothiocyanato-phenyl)-4-methyl-piperazine
    • 23861-85-0
    • EN300-12004872
    • SCHEMBL517105
    • DXXKATNBNNUIAW-UHFFFAOYSA-N
    • p-(4-methylpiperazino)phenyl isothiocyanate
    • G50660
    • DB-328587
    • Inchi: 1S/C12H15N3S/c1-14-6-8-15(9-7-14)12-4-2-11(3-5-12)13-10-16/h2-5H,6-9H2,1H3
    • InChI Key: DXXKATNBNNUIAW-UHFFFAOYSA-N
    • SMILES: S=C=NC1C=CC(=CC=1)N1CCN(C)CC1

Computed Properties

  • Exact Mass: 233.09885
  • Monoisotopic Mass: 233.09866866g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 50.9Ų

Experimental Properties

  • PSA: 18.84

1-(4-isothiocyanatophenyl)-4-methylpiperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-12004872-0.05g
1-(4-isothiocyanatophenyl)-4-methylpiperazine
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0.05g
$443.0 2023-05-25
Enamine
EN300-12004872-0.1g
1-(4-isothiocyanatophenyl)-4-methylpiperazine
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$464.0 2023-05-25
Enamine
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$485.0 2023-05-25
Enamine
EN300-12004872-0.5g
1-(4-isothiocyanatophenyl)-4-methylpiperazine
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0.5g
$507.0 2023-05-25
Enamine
EN300-12004872-1.0g
1-(4-isothiocyanatophenyl)-4-methylpiperazine
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1g
$528.0 2023-05-25
Enamine
EN300-12004872-2.5g
1-(4-isothiocyanatophenyl)-4-methylpiperazine
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2.5g
$1034.0 2023-05-25
Enamine
EN300-12004872-5.0g
1-(4-isothiocyanatophenyl)-4-methylpiperazine
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5g
$1530.0 2023-05-25
Enamine
EN300-12004872-10.0g
1-(4-isothiocyanatophenyl)-4-methylpiperazine
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10g
$2269.0 2023-05-25
Enamine
EN300-12004872-50mg
1-(4-isothiocyanatophenyl)-4-methylpiperazine
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50mg
$443.0 2023-10-03
Enamine
EN300-12004872-100mg
1-(4-isothiocyanatophenyl)-4-methylpiperazine
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100mg
$464.0 2023-10-03

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